Cas no 1806936-08-2 (2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine)

• Product Name: 2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine
• CAS No: 1806936-08-2
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4867316
• Update Time: 2025-10-24

2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c1-15-4-2-3(7(9)10)11-6(8)5(4)12(13)14/h2,7H,1H3
• InChI Key： DQTZBPCMPMGSPX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(F)F)=N1)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine

Introduction to 2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine (CAS No. 1806936-08-2)

2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806936-08-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a structural motif widely recognized for its diverse biological activities and industrial applications. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, a methoxy group, and a nitro group, endows this molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine is characterized by its pyridine core, which is a six-membered aromatic ring containing nitrogen. The nitrogen atom in the pyridine ring contributes to the molecule's overall electron density and reactivity, making it susceptible to various chemical transformations. The chloro group at the 2-position introduces electrophilic characteristics, facilitating nucleophilic substitution reactions. In contrast, the difluoromethyl group at the 6-position enhances metabolic stability and lipophilicity, which are critical factors in drug design. The methoxy group at the 4-position provides a hydrophilic moiety, improving solubility in aqueous environments, while the nitro group at the 3-position serves as a versatile handle for further functionalization.

Recent advancements in medicinal chemistry have highlighted the potential of 2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine as a building block for developing novel therapeutic agents. Its unique structural features make it an attractive candidate for exploring new pharmacophores targeting various diseases. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The electron-withdrawing nature of the nitro and chloro groups, combined with the electron-donating effect of the methoxy group, creates a balanced electronic profile that can modulate receptor binding affinity.

In addition to its pharmaceutical applications, 2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine has shown promise in agrochemical research. Its structural analogs have been investigated for their herbicidal and pesticidal properties. The incorporation of fluorine atoms, particularly in the difluoromethyl group, is known to improve bioavailability and resistance to degradation, making these compounds more effective in crop protection applications. Researchers have leveraged its reactivity to develop novel derivatives with enhanced environmental compatibility and efficacy.

The synthesis of 2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key synthetic steps include nitration to introduce the nitro group, followed by halogenation to install the chloro substituent. The introduction of the difluoromethyl group often requires specialized fluorination techniques such as electrochemical fluorination or metal-catalyzed cross-coupling reactions. The methoxy group is typically introduced via methylation or nucleophilic substitution reactions. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly impact downstream applications.

The chemical reactivity of 2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine allows for further derivatization into more complex molecules. For example, reduction of the nitro group can yield an amine derivative, which can then be coupled with carboxylic acids or aldehydes via amide bond formation. This versatility makes it a valuable intermediate in combinatorial chemistry libraries used for high-throughput screening of bioactive compounds. Additionally, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings can be employed to introduce aryl or heteroaryl groups at various positions on the pyridine ring.

In recent years, computational chemistry has played an increasingly important role in understanding and optimizing the properties of 2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine and its derivatives. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and toxicological profiles before conducting expensive experimental trials. These predictions can guide synthetic efforts by identifying optimal modifications that enhance target activity while minimizing off-target effects. Furthermore, machine learning algorithms have been trained on large datasets of drug-like molecules to predict promising candidates for further investigation.

The safety profile of 2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine is another critical consideration in its application. While it is not classified as hazardous under standard conditions, proper handling procedures must be followed to prevent exposure through inhalation or skin contact. Personal protective equipment (PPE), including gloves and lab coats, should be worn when handling this compound in laboratory settings. Storage conditions should also be optimized to prevent degradation; typically, this involves keeping it under inert atmosphere at controlled temperatures away from light sources.

Quality control measures are essential to ensure consistency and reliability when using 2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine in research or industrial applications. Analytical techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify purity and identify potential impurities. Batch-to-batch reproducibility is also crucial; manufacturers must maintain strict quality control protocols throughout synthesis and purification processes.

The future prospects for 2-Chloro-6-(difluoromethyl)-4-methoxy-3-nitropyridine are promising given its versatility as a synthetic intermediate and its potential therapeutic applications. Ongoing research aims to expand its utility by exploring new synthetic pathways and developing novel derivatives with enhanced properties. Collaborative efforts between academia and industry are likely to drive innovation in this area by combining experimental expertise with computational modeling capabilities.